Cas no 96693-06-0 (Benzene, 1-iodo-4-(octyloxy)-)

• Product Name: Benzene, 1-iodo-4-(octyloxy)-
• CAS No: 96693-06-0
• MF: C₁₄H₂₁IO
• MW: 332.220416784287
• CID: 751344
• PubChem ID: 22677074
• Update Time: 2025-04-19

Benzene, 1-iodo-4-(octyloxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-iodo-4-(octyloxy)-
• 1-iodo-4-octoxybenzene
• FUDNZJMEPQATIH-UHFFFAOYSA-N
• 1-IODO-4-(OCTYLOXY)BENZENE
• 96693-06-0
• 4-octyloxy-1-iodobenzene
• DTXSID20627536
• AKOS012837598
• E10187
• SCHEMBL3096224

• Inchi： 1S/C14H21IO/c1-2-3-4-5-6-7-12-16-14-10-8-13(15)9-11-14/h8-11H,2-7,12H2,1H3
• InChI Key： FUDNZJMEPQATIH-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)OCCCCCCCC

Computed Properties

• Exact Mass: 332.06371g/mol
• Monoisotopic Mass: 332.06371g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 9.2Ų